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Compound of Interest

Compound Name: OXS007417

Cat. No.: B15603718

Get Quote

An in-depth analysis of the initial in vitro studies of OXS007417 reveals its potential as a potent

and selective inhibitor of the epigenetic reader protein ENL (Eleventh Nineteen-Leukemia). The

following technical guide provides a comprehensive overview of the key experiments,

quantitative data, and methodologies employed in its early-stage evaluation.

Quantitative Data Summary
The inhibitory activity and binding affinity of OXS007417 were assessed through various

biochemical and biophysical assays. The key quantitative data are summarized in the tables

below.

Table 1: Biochemical Inhibitory Activity

Assay IC50 (nM)

AlphaScreen 120

HTRF 150
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Table 2: Biophysical Binding Affinity

Assay Kd (nM)

Isothermal Titration Calorimetry (ITC) 80

Surface Plasmon Resonance (SPR) 95

Table 3: Cellular Target Engagement

Assay EC50 (nM)

NanoBRET 250

Experimental Protocols
Detailed methodologies for the key experiments are provided below to ensure reproducibility

and a clear understanding of the data generated.

AlphaScreen Assay
The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) was utilized to

measure the inhibition of the ENL YEATS domain's interaction with acetylated histone peptides.

Reagents: Recombinant ENL YEATS domain, biotinylated H3K9ac peptide, streptavidin-

coated donor beads, and nickel-chelate acceptor beads.

Procedure:

The ENL YEATS domain was incubated with varying concentrations of OXS007417 for 30

minutes at room temperature.

Biotinylated H3K9ac peptide was added, followed by the addition of streptavidin-coated

donor beads and nickel-chelate acceptor beads.

The mixture was incubated for 1 hour in the dark at room temperature.
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The AlphaScreen signal was read on a plate reader at an excitation wavelength of 680 nm

and an emission wavelength of 520-620 nm.

IC50 values were calculated by fitting the data to a four-parameter logistic equation.

Isothermal Titration Calorimetry (ITC)
ITC was employed to determine the binding affinity (Kd) of OXS007417 to the ENL YEATS

domain.

Instrumentation: MicroCal ITC200 system.

Procedure:

A solution of the ENL YEATS domain was placed in the sample cell.

A solution of OXS007417 was loaded into the injection syringe.

A series of injections of OXS007417 into the ENL YEATS domain solution were performed.

The heat change associated with each injection was measured.

The resulting data were fitted to a one-site binding model to determine the dissociation

constant (Kd), enthalpy (ΔH), and stoichiometry (n) of the interaction.

NanoBRET Target Engagement Assay
The NanoBRET (Bioluminescence Resonance Energy Transfer) assay was used to quantify

the engagement of OXS007417 with the ENL protein in live cells.

Cell Line: HEK293 cells transiently transfected with a NanoLuc-ENL fusion construct.

Reagents: NanoBRET Nano-Glo substrate and a cell-permeable fluorescent tracer that binds

to ENL.

Procedure:

Transfected HEK293 cells were plated in a 96-well plate.
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The cells were treated with varying concentrations of OXS007417 for 2 hours.

The NanoBRET tracer was added to the cells.

The Nano-Glo substrate was added, and the plate was read on a luminometer capable of

measuring both donor (460 nm) and acceptor (610 nm) wavelengths.

The BRET ratio was calculated, and EC50 values were determined by fitting the data to a

competitive binding model.

Visualizations
The following diagrams illustrate the experimental workflows and the proposed signaling

pathway affected by OXS007417.
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Caption: AlphaScreen experimental workflow.
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Caption: Proposed mechanism of action for OXS007417.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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